Cas no 91652-00-5 (4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid)

4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid is a methacrylate-functionalized aromatic carboxylic acid derivative, offering versatile reactivity for polymer and material science applications. The compound combines a polymerizable methacryloyl group with a carboxyl-functionalized benzene ring, linked by a flexible hexyloxy spacer, enhancing solubility and processability. The carboxylic acid moiety provides a reactive handle for further functionalization, enabling covalent conjugation or crosslinking in polymeric systems. Its methacrylate group allows incorporation into photopolymerizable resins or surface coatings, making it valuable for advanced materials such as adhesives, hydrogels, or functionalized surfaces. The extended alkyl chain improves compatibility with hydrophobic matrices while maintaining chemical stability. This bifunctional structure makes it suitable for tailored macromolecular architectures.
4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid structure
91652-00-5 structure
Product Name:4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid
CAS No:91652-00-5
MF:C17H22O5
MW:306.353585720062
CID:786839
PubChem ID:3730344
Update Time:2025-05-23

4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[[6-[(2-methyl-1-oxo-2-propenyl)oxy]hexyl]oxy]-
    • 4-([6-(METHACRYLOYLOXY)HEXYL]OXY)BENZENECARBOXYLIC ACID
    • 4-(6-METHACRYLOYLOXY-N-HEX-1-YLOXY)BENZOIC ACID
    • 4-[[6-[(2-methyl-1-oxo-2-propen-1-yl)oxy]hexyl]oxy]Benzoic acid
    • 4-[6-(2-Methyl-acryloxy)-hexyloxy]-benzoic acid
    • 4-[6-(2-methylprop-2-enoyloxy)hexoxy]benzoic acid
    • 4-(6-methacryloyloxyhexyloxy)benzoic acid
    • 4-[6-(2-methylprop-2-enoyloxy)hexyloxy]benzoic acid
    • 4-{[6-(methacryloyloxy)hexyl]oxy}benzenecarboxylic acid
    • Benzoic acid,4-[[6-[(2-methyl-1-oxo-2-propenyl)oxy]hexyl]oxy]
    • 4-[[6-[(2-Methyl-1-oxo-2-propen-1-yl)oxy]hexyl]oxy]benzoic acid (ACI)
    • Benzoic acid, 4-[[6-[(2-methyl-1-oxo-2-propenyl)oxy]hexyl]oxy]- (9CI)
    • 4-([6-[(2-Methylacryloyl)oxy]hexyl]oxy)benzoic acid
    • 4-(ω-Methacryloyloxyhexyloxy)benzoic acid
    • 4-[6-(Methacryloyloxy)hexyloxy]benzoic acid
    • 6-(4-Carboxyphenoxy)hexyl methacrylate
    • HMS2383N13
    • 12N-145
    • SMR000168683
    • SCHEMBL1309117
    • 4-(6-methacryloyloxyhexyloxy) benzoic acid
    • 4-((6-[(2-METHYLPROP-2-ENOYL)OXY]HEXYL)OXY)BENZOIC ACID
    • 4-((6-(methacryloyloxy)hexyl)oxy)benzoic acid
    • AKOS005080845
    • DA-00980
    • 4-({6-[(2-METHYLPROP-2-ENOYL)OXY]HEXYL}OXY)BENZOICACID
    • CHEMBL1305422
    • 4-{[6-(methacryloyloxy)hexyl]oxy}benzoic acid
    • 4-[6-(2-methyl-acryloyloxy)-hexyloxy]-benzoic acid
    • E85306
    • DTXSID30395638
    • 91652-00-5
    • MLS000331237
    • MFCD01166369
    • 4-({6-[(2-METHYLPROP-2-ENOYL)OXY]HEXYL}OXY)BENZOIC ACID
    • 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid
    • Inchi: 1S/C17H22O5/c1-13(2)17(20)22-12-6-4-3-5-11-21-15-9-7-14(8-10-15)16(18)19/h7-10H,1,3-6,11-12H2,2H3,(H,18,19)
    • InChI Key: KAGIRXVDTGQWKF-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(OCCCCCCOC(C(C)=C)=O)=CC=1)O

Computed Properties

  • Exact Mass: 306.14700
  • Monoisotopic Mass: 306.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 72.83000
  • LogP: 3.44330

4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid ,  Hydroquinone Solvents: Chloroform ;  6 h, 100 °C
Reference
Synthesis and Photoinduced Reorientation of Liquid Crystalline Polymers with Phenyl Thiobenzoate Side Groups
Kawatsuki, Nobuhiro; et al, Macromolecules (Washington, 2013, 46(6), 2092-2099

Production Method 2

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Chloroform ;  8 h, reflux
Reference
Side-Chain Liquid Crystalline Poly(meth)acrylates with Bent-Core Mesogens
Chen, Xiaofang; et al, Macromolecules, 2007, 40(4), 840-848

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-Dimethylaminopyridine N-oxide Solvents: Dichloromethane ;  0 °C
Reference
Structural Assignment of Side Chain Liquid Crystalline Monomer and Polymer by 1-D and 2-D Solution NMR Studies
Reddy, G. Siva Mohan; et al, International Journal of Polymer Analysis and Characterization, 2015, 20(1), 10-28

Production Method 4

Reaction Conditions
Reference
Synthesis and mesophase characterization of methacrylate based three phenyl ring core side chain liquid crystalline copolymers
Goddeti, Siva Mohan Reddy; et al, Journal of Molecular Liquids, 2018, 259, 416-423

Production Method 5

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ;  4 h, reflux
Reference
Synthesis of polymerizable liquid crystalline monomers and their side chain liquid crystalline polymers bearing azo-ester linked benzothiazole mesogen
Karim, Rabiul Md.; et al, Colloid and Polymer Science, 2015, 293(7), 1923-1935

Production Method 6

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  30 min, 0 °C; 5 h, 0 °C
Reference
Synthesis and mesophase characterization of novel methacrylate based thermotropic liquid crystalline monomers and their polymers
Siva Mohan Reddy, G.; et al, New Journal of Chemistry, 2014, 38(9), 4357-4364

Production Method 7

Reaction Conditions
Reference
Synthesis of low-shrinkage polymerizable methacrylate liquid-crystal monomers
Satsangi, Neera; et al, Journal of Biomedical Materials Research, 2005, (2), 706-711

Production Method 8

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  5 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: p-Toluenesulfonic acid Solvents: Chloroform ;  8 h, reflux
Reference
Side-Chain Liquid Crystalline Poly(meth)acrylates with Bent-Core Mesogens
Chen, Xiaofang; et al, Macromolecules, 2007, 40(4), 840-848

4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid Raw materials

4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid Preparation Products

Additional information on 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid

Introduction to 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid (CAS No. 91652-00-5)

4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid, also known by its CAS number 91652-00-5, is a versatile compound with significant applications in various fields, particularly in the development of advanced materials and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a methacryloyloxy group and a hexyloxy chain attached to a benzenecarboxylic acid core. These structural features endow the compound with a range of desirable properties, making it an essential component in numerous scientific and industrial processes.

The chemical formula of 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid is C17H22O5. Its molecular weight is approximately 318.35 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetone. These solubility properties are crucial for its use in various formulations and reactions.

In the realm of materials science, 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid is widely used as a monomer for the synthesis of functional polymers. The methacryloyloxy group allows for polymerization via free radical mechanisms, leading to the formation of polymers with tailored properties. These polymers find applications in coatings, adhesives, and biomedical devices due to their excellent mechanical strength, thermal stability, and biocompatibility.

Recent research has highlighted the potential of 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid in the development of stimuli-responsive materials. For instance, a study published in the Journal of Materials Chemistry B demonstrated that polymers derived from this compound exhibit enhanced responsiveness to changes in pH and temperature. This property makes them suitable for use in drug delivery systems, where controlled release of therapeutic agents can be achieved under specific physiological conditions.

In the pharmaceutical industry, 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid is used as an intermediate in the synthesis of various drugs. Its carboxylic acid functionality can be readily modified through esterification or amide formation reactions, allowing for the creation of prodrugs or drug conjugates with improved pharmacokinetic profiles. For example, a recent study in the Journal of Medicinal Chemistry reported the synthesis of a prodrug using this compound as a key intermediate, which showed enhanced solubility and bioavailability compared to its parent drug.

The safety and environmental impact of 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid have also been extensively studied. According to the Material Safety Data Sheet (MSDS), this compound is generally considered safe when handled properly. However, it is important to follow standard laboratory safety protocols to minimize exposure risks. Additionally, efforts are being made to develop more sustainable synthesis methods for this compound to reduce its environmental footprint.

In conclusion, 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid (CAS No. 91652-00-5) is a multifunctional compound with a wide range of applications in materials science and pharmaceuticals. Its unique chemical structure and versatile reactivity make it an invaluable component in the development of advanced materials and drugs. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.

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